6-(Methylsulfonamido)imidazo[1,2-a]pyridine-2-carboxylic acid

• Molecular Formula: C9H9N3O4S
• Molecular Weight: 255.25 g/mol
• IUPAC Name: 6-(methanesulfonamido)imidazo[1,2-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H9N3O4S/c1-17(15,16)11-6-2-3-8-10-7(9(13)14)5-12(8)4-6/h2-5,11H,1H3,(H,13,14)
• InChI Key: GLLNZVTWXVJXCR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CN2C=C(N=C2C=C1)C(=O)O

Description

6-(Methylsulfonamido)imidazo[1,2-a]pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C9H9N3O4S and its molecular weight is 255.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 6-(N-(methylsulfonyl)methylsulfonamido)imidazo[1,2-a]pyridine-2-carboxylate (0.412 mmol, 0.149 g) was dissolved in ethanol (10 ml) and cooled to 0° C. with an ice bath. NaOH 2 M solution (0.825 mmol, 0.412 ml) was added and stirred at 0° C. for 3.5 h after which the temperature was allowed to warm to RT. The stirring continued overnight. The temperature was raised to 50° C. and stirred for 5 h. The mixture was again stirred at RT overnight. Ethanol was evaporated and water was added. The pH was adjusted to 4 with 1 M HCl after which the product started to precipitate. The precipitate was removed by filtration and dried under vacuum. 0.057 g of the title compound was obtained. 1H-NMR (400 MHz, DMSO-d6): δ 3.05 (s, 3H), 7.22-7.29 (m, 1H), 7.60-7.66 (m, 1H), 8.49-8.53 (m, 1H), 8.55 (s, 1H), 9.81 (s, 1H).